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Compound of Interest

Compound Name: 6-Bromoisoquinoline

Cat. No.: B029742

Introduction: 6-Bromoisoquinoline (CAS No: 34784-05-9) is a vital synthetic intermediate
used in the development of various bioactive molecules and organic compounds for life science
research.[1][2] Its utility in laboratory and drug development settings necessitates a thorough
understanding of its safety profile and handling requirements to ensure the protection of
researchers and the integrity of experimental outcomes. This guide provides a comprehensive
overview of the hazards, safety precautions, and emergency procedures associated with 6-
Bromoisoquinoline, tailored for professionals in research and development.

Hazard Identification and Classification

6-Bromoisoquinoline is classified under the Globally Harmonized System (GHS) with specific
hazard statements indicating its potential health and environmental risks. The primary hazards
include acute toxicity if swallowed or in contact with skin, and irritation to the skin and eyes.[3]

Table 1: GHS Hazard and Precautionary Statements
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Classification

Hazard Statements

Code

H302

Statement Citations

Harmful if
swallowed.

H311

Toxic in contact with

skin.

H315

Causes skin irritation.

H319

Causes serious eye

irritation.

H412

Harmful to aquatic life
with long lasting

effects.

Precautionary
Statements

P264

Wash skin thoroughly

after handling.

P270

Do not eat, drink or
smoke when using

this product.

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

P301 + P312

IF SWALLOWED: Call
a POISON
CENTER/doctor if you

feel unwell.

P302 + P352

IF ON SKIN: Wash

with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.

Remove contact
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Classification Code Statement Citations

lenses, if present and
easy to do. Continue

rinsing.

If eye irritation
P337 + P313 persists: Get medical

advice/attention.

| | P501 | Dispose of contents/container to an approved waste disposal plant. | |

e . Required Pr ion
Hazard Identification eyl st

P264: Wash Thoroughly

H315: Causes skin irritation After Handling

H319: Causes serious eye irritation P280° Wear Full PPE

(Gloves, Clothing, Eye/Face Protection)

H311: Toxic in contact with skin
P270: Do Not Eat, Drink, or Smoke

When Using

H302: Harmful if swallowed
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Diagram 1: GHS Hazard and Precaution Linkage.

Physical and Chemical Properties

Understanding the physical and chemical properties of 6-Bromoisoquinoline is essential for
its safe handling and storage.

Table 2: Physical and Chemical Properties of 6-Bromoisoquinoline

Property Value Citations
Molecular Formula CoHeBrN
Molecular Weight 208.05 g/mol
White to light brown crystalline
Appearance _
powder or solid
Melting Point 52-57 °C
Flash Point >110°C/> 230 °F

| CAS Number | 34784-05-9 | |

Exposure Controls and Personal Protection

Effective control measures and appropriate personal protective equipment (PPE) are critical to
minimize exposure.

o Engineering Controls: Always handle 6-Bromoisoquinoline in a well-ventilated area,
preferably within a chemical fume hood. Use explosion-proof electrical and ventilating
equipment where applicable. Ensure that eyewash stations and safety showers are readily
accessible.

e Personal Protective Equipment (PPE): The selection of PPE is based on the potential for
exposure.

Table 3: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Standard Citations

European Standard
) Safety goggles or
Eye/Face Protection EN166 or OSHA 29

face shield.
CFR 1910.133

Chemical-resistant
gloves (e.g., nitrile
rubber) and a lab
Skin Protection coat. Wear
appropriate protective
clothing to prevent

skin exposure.

| Respiratory Protection | A NIOSH/MSHA or European Standard EN 149 approved respirator is
required if exposure limits are exceeded or if irritation is experienced. | NIOSH/MSHA or EN
149 | |

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Handling 6-Bromoisoquinoline

Proceed with caution Do not proceed

Wear standard PPE:
- Lab Coat
- Nitrile Gloves

Wear Eye Protection:
- Safety Goggles (EN166)

Wear Respirator
(NIOSH/EN 149)

Perform Experiment

Click to download full resolution via product page

Diagram 2: Safe Handling and PPE Selection Workflow.
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First-Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure. Personnel should be
trained in these procedures before handling the chemical.

Table 4: First-Aid Measures

Exposure Route Procedure Citations

Immediately rinse with
plenty of water for at least
15 minutes, also under the

Eye Contact eyelids. Remove contact
lenses if present and easy
to do. Seek immediate
medical attention.

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Remove all
Skin Contact contaminated clothing and
wash it before reuse. If skin
irritation occurs or if you feel

unwell, get medical advice.

Move the victim to fresh air. If

breathing is difficult or
Inhalation symptoms occur, get medical

attention. If not breathing, give

artificial respiration.

| Ingestion | Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a POISON CENTER or doctor immediately if you feel unwell. | |

o Accidental Release Measures: In case of a spill, ensure adequate ventilation and evacuate
non-essential personnel. Wearing full PPE, sweep up the solid material, avoiding dust
formation, and place it into a suitable, closed container for disposal. Do not let the product
enter drains.
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o Fire-Fighting Measures: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam to extinguish a fire. Firefighters should wear self-contained breathing
apparatus and full protective gear. Hazardous combustion products include carbon oxides

(CO, CO2), nitrogen oxides (NOx), and hydrogen bromide.
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Diagram 3: Emergency Response Workflow.
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Experimental Protocol: Handling in a Synthetic
Application

The following protocol for the synthesis of 6-cyanoisoquinoline from 6-bromoisoquinoline
illustrates the application of safety measures in a typical laboratory procedure. This method is
adapted from established synthetic routes.

Objective: To safely perform a cyanation reaction using 6-bromoisoquinoline as the starting
material.

Materials:

e 6-bromoisoquinoline

Zinc cyanide (Zn(CN)z2)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4)

Dimethylformamide (DMF)

Water, Ethyl acetate, Brine

Anhydrous sodium sulfate
Procedure:
¢ Preparation (in a chemical fume hood):

o Safety Note: Wear all required PPE, including safety goggles, a lab coat, and nitrile
gloves.

o To a solution of 6-bromoisoquinoline (1.0 eq) in DMF, add Zn(CN)z (0.6 eq).

o Safety Note: Zinc cyanide is highly toxic. Handle with extreme care and avoid inhalation of
dust.

o Add the catalyst, Pd(PPhs)4 (0.05 eq).
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e Reaction:

o Safety Note: Ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or
argon) to prevent side reactions and ensure stability.

o Heat the reaction mixture to 80-90 °C.

o Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS) until the starting material is consumed.

e Work-up and Extraction:

o Safety Note: Allow the reaction mixture to cool to room temperature before quenching to
avoid sudden boiling.

o Pour the cooled reaction mixture into water.
o Extract the product with an organic solvent such as ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate using a rotary evaporator.

e Purification:

o Purify the crude product by column chromatography to yield the final product, 6-
cyanoisoquinoline.

o Waste Disposal:

o Safety Note: Dispose of all chemical waste, including solvents and residual reagents, in
appropriately labeled hazardous waste containers according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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